Cas no 1218050-31-7 (2-(3-Fluorophenyl)(methylsulfonyl)aminobutanoic acid)

• Product Name: 2-(3-Fluorophenyl)(methylsulfonyl)aminobutanoic acid
• CAS No: 1218050-31-7
• MF: C₁₁H₁₄FNO₄S
• MW: 275.296565532684
• CID: 4686966
• Update Time: 2025-05-20

2-(3-Fluorophenyl)(methylsulfonyl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-fluorophenyl)(methylsulfonyl)amino]butanoic acid
• SP4278
• STK873768
• BBL003910
• H6006
• 2-[N-(3-fluorophenyl)methanesulfonamido]butanoic
• butanoic acid, 2-[(3-fluorophenyl)(methylsulfonyl)amino]-
• 2-(3-Fluorophenyl)(methylsulfonyl)aminobutanoic acid

• Inchi： 1S/C11H14FNO4S/c1-3-10(11(14)15)13(18(2,16)17)9-6-4-5-8(12)7-9/h4-7,10H,3H2,1-2H3,(H,14,15)
• InChI Key： LDEBGWUIAXCNDZ-UHFFFAOYSA-N
• SMILES： S(C)(N(C1C=CC=C(C=1)F)C(C(=O)O)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 392
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-(3-Fluorophenyl)(methylsulfonyl)aminobutanoic acid

Introduction to 2-(3-Fluorophenyl)(methylsulfonyl)aminobutanoic acid (CAS No. 1218050-31-7)

2-(3-Fluorophenyl)(methylsulfonyl)aminobutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1218050-31-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by a unique structural motif, combining a fluoro-substituted aromatic ring with a sulfonylamino functional group linked to a butanoic acid backbone. The presence of the fluorine atom at the 3-position of the phenyl ring and the methylsulfonylaminobutyl moiety imparts distinct electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

The structure of 2-(3-Fluorophenyl)(methylsulfonyl)aminobutanoic acid is highly relevant in medicinal chemistry due to its potential as an intermediate in drug discovery. The fluoro substituent is well-known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, which are critical factors in optimizing pharmacokinetic profiles. Meanwhile, the methylsulfonylaminobutyl group introduces a polar, hydrogen-bonding capability that can enhance interactions with biological targets. This combination makes the compound an intriguing candidate for further exploration in therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring both fluoroaromatic and sulfonylamino groups. These structural elements have been successfully incorporated into various drug candidates targeting neurological disorders, inflammatory diseases, and cancer. For instance, studies have demonstrated that fluorinated aromatic rings can improve blood-brain barrier penetration, while sulfonylamino groups often enhance receptor binding affinity. The butanoic acid moiety in 2-(3-Fluorophenyl)(methylsulfonyl)aminobutanoic acid further contributes to its versatility by allowing modifications at both ends of the molecule, enabling the synthesis of derivatives with tailored properties.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The fluorine atom at position 3 of the phenyl ring can influence electronic distribution, thereby affecting interactions with enzymes such as kinases and phosphodiesterases. Additionally, the methylsulfonylaminobutyl group can serve as a hydrogen bond acceptor or donor, depending on the local environment within a biological target. Such features are particularly valuable in designing small-molecule inhibitors or activators for therapeutic purposes. Current research is exploring how variations in this scaffold can lead to compounds with enhanced selectivity and reduced side effects.

Recent advancements in computational chemistry have accelerated the discovery process for compounds like 2-(3-Fluorophenyl)(methylsulfonyl)aminobutanoic acid. Molecular docking simulations and virtual screening techniques have enabled researchers to predict binding modes and affinities with high precision. These methods leverage large datasets of known bioactive molecules to identify promising candidates for experimental validation. By integrating structural insights from related compounds, scientists can optimize the fluoroaromatic-sulfonylamino-butyric acid core to improve pharmacological efficacy and safety profiles.

The synthetic pathways for obtaining 2-(3-Fluorophenyl)(methylsulfonyl)aminobutanoic acid also warrant attention. Given its complex structure, multi-step synthetic strategies are typically employed to achieve high yields and purity. Key steps often involve fluorination reactions at the aromatic ring, sulfonylation of an amine precursor, and subsequent functional group transformations to introduce the butanoic acid moiety. Advances in green chemistry principles have encouraged researchers to develop more sustainable synthetic routes, minimizing waste and hazardous byproducts while maintaining efficiency.

In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results in preclinical models. For example, modifications aimed at enhancing solubility or metabolic stability have led to compounds with improved bioavailability. Furthermore, investigations into their interaction with specific proteins or enzymes have provided insights into potential therapeutic mechanisms. These findings underscore the importance of 2-(3-Fluorophenyl)(methylsulfonyl)aminobutanoic acid as a building block for drug discovery efforts.

The role of fluorine chemistry in medicinal development cannot be overstated. The unique properties of fluorine atoms—such as their ability to influence metabolic pathways and binding interactions—have made them indispensable in modern drug design. Compounds like 2-(3-Fluorophenyl)(methylsulfonyl)aminobutanoic acid exemplify how strategic incorporation of fluorine can lead to breakthroughs in treating complex diseases. As research continues to uncover new applications for this class of molecules, their significance in pharmaceutical innovation is likely to grow.

Future directions for studying 2-(3-Fluorophenyl)(methylsulfonyl)aminobutanoic acid may include exploring its role as an intermediate in larger synthetic schemes or investigating its potential as a lead compound for drug development programs. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits. By leveraging interdisciplinary approaches and cutting-edge technologies, researchers can unlock the full potential of this versatile compound.